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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and model protocols for the

formulation of nanoemulsions using ethoxylated methyl glucoside dioleate, a versatile and

mild non-ionic surfactant. Due to its favorable safety profile and emulsifying properties, this

excipient is a promising candidate for advanced drug delivery systems and cosmetic

formulations.[1][2][3]

Introduction to Ethoxylated Methyl Glucoside
Dioleate in Nanoemulsions
Ethoxylated methyl glucoside dioleate, commonly referred to as PEG-120 Methyl Glucose

Dioleate, is a naturally derived surfactant known for its exceptional ability to act as an

emulsifier, thickener, and solubilizer.[1][4][5] It is synthesized from renewable resources like

corn and palm, making it a desirable ingredient in "green" formulations.[4][6] Its non-ionic

nature and high molecular weight contribute to its mildness and low irritation potential,

rendering it suitable for sensitive applications, including ophthalmic and dermatological

preparations.[4][7]

In the context of nanoemulsions, ethoxylated methyl glucoside dioleate serves as a primary

stabilizer for the oil-in-water (O/W) interface. With a Hydrophilic-Lipophilic Balance (HLB) value
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of approximately 12.5, it is well-suited for creating O/W nanoemulsions, where the oil phase is

dispersed as fine droplets within a continuous aqueous phase.[8][9] The techniques for

preparing such nanoemulsions can be broadly categorized into high-energy and low-energy

methods.

Data Presentation: Model Formulation and
Processing Parameters
The following tables summarize plausible quantitative parameters for creating nanoemulsions

with ethoxylated methyl glucoside dioleate using both high-energy and low-energy methods.

These are model parameters and should be optimized for specific active pharmaceutical

ingredients (APIs) and desired final product characteristics.

Table 1: High-Energy Method (High-Pressure Homogenization) - Model Parameters
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Parameter Range Unit Notes

Formulation

Oil Phase (e.g.,

Isopropyl Myristate,

Medium-Chain

Triglycerides)

5 - 20 % (w/w)

Choice of oil depends

on drug solubility and

desired properties.

Ethoxylated Methyl

Glucoside Dioleate

(PEG-120)

2 - 10 % (w/w)

Concentration should

be optimized to

achieve desired

droplet size and

stability.

Aqueous Phase (e.g.,

Purified Water, Buffer)
70 - 93 % (w/w)

The aqueous phase

can be adjusted to

control pH and

osmolarity.

Co-surfactant

(optional, e.g.,

Propylene Glycol)

0 - 5 % (w/w)

May be used to

improve emulsion

stability and drug

solubility.[10]

Processing

Homogenization

Pressure
500 - 1500 bar

Higher pressures

generally lead to

smaller droplet sizes.

Number of Passes 3 - 10 cycles

Increasing the number

of passes can improve

droplet size uniformity.

Process Temperature 25 - 60 °C

Temperature should

be controlled to

prevent degradation of

components.

Table 2: Low-Energy Method (Phase Inversion Temperature) - Model Parameters
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Parameter Range Unit Notes

Formulation

Oil Phase (e.g.,

Isopropyl Myristate,

Medium-Chain

Triglycerides)

10 - 30 % (w/w)

Higher oil content is

often feasible with

low-energy methods.

Ethoxylated Methyl

Glucoside Dioleate

(PEG-120)

5 - 15 % (w/w)

The surfactant

concentration is

critical for inducing

phase inversion.

Aqueous Phase (e.g.,

Purified Water)
55 - 85 % (w/w)

Processing

Heating Temperature 60 - 85 °C

The temperature

should exceed the

Phase Inversion

Temperature (PIT) of

the system.

Cooling Temperature 10 - 25 °C

Rapid cooling is

crucial for trapping the

fine droplet structure.

Stirring Speed 300 - 800 rpm

Gentle to moderate

stirring is required to

ensure homogeneity.

Experimental Protocols
The following are detailed model protocols for preparing nanoemulsions using ethoxylated
methyl glucoside dioleate.

Protocol 1: High-Energy Method - High-Pressure
Homogenization
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This method utilizes intense mechanical forces to break down coarse emulsions into nano-

sized droplets.

Materials:

Oil Phase (e.g., Isopropyl Myristate)

Ethoxylated Methyl Glucoside Dioleate (PEG-120)

Aqueous Phase (e.g., Purified Water)

High-shear mixer (for pre-emulsion)

High-pressure homogenizer

Procedure:

Preparation of Phases:

Aqueous Phase: Accurately weigh the required amount of purified water into a suitable

vessel.

Oil Phase: In a separate vessel, weigh the oil and add the ethoxylated methyl glucoside
dioleate. Gently heat to 40-50°C while stirring to ensure the complete dissolution of the

surfactant in the oil.

Formation of Pre-emulsion:

While stirring the aqueous phase with a high-shear mixer, slowly add the oil phase to form

a coarse pre-emulsion.

Continue mixing for 10-15 minutes to ensure a uniform distribution of the oil droplets.

High-Pressure Homogenization:

Set the high-pressure homogenizer to the desired pressure (e.g., 1000 bar).
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Pass the pre-emulsion through the homogenizer for a specified number of cycles (e.g., 5

passes).

Ensure the temperature of the nanoemulsion is controlled throughout the process, using a

heat exchanger if necessary.

Characterization:

Analyze the resulting nanoemulsion for droplet size, polydispersity index (PDI), and zeta

potential using dynamic light scattering (DLS).

Visually inspect for clarity and stability.

Phase Preparation

Processing OutputAqueous Phase
(Water/Buffer)

Pre-emulsification
(High-Shear Mixing)

Oil Phase
(Oil + Surfactant)

High-Pressure
Homogenization

Coarse Emulsion
NanoemulsionFine Nanoemulsion

Click to download full resolution via product page

High-Energy Nanoemulsion Workflow

Protocol 2: Low-Energy Method - Phase Inversion
Temperature (PIT)
This method leverages the temperature-dependent solubility of non-ionic surfactants to

spontaneously form nanoemulsions.

Materials:

Oil Phase (e.g., Medium-Chain Triglycerides)
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Ethoxylated Methyl Glucoside Dioleate (PEG-120)

Aqueous Phase (e.g., Purified Water)

Stirring hot plate

Thermometer

Cooling bath

Procedure:

Component Mixing:

In a single vessel, combine the oil phase, ethoxylated methyl glucoside dioleate, and

the aqueous phase.

Place the vessel on a stirring hot plate and begin stirring at a moderate speed (e.g., 500

rpm).

Heating and Phase Inversion:

Slowly heat the mixture while continuing to stir.

Monitor the temperature and observe the mixture's appearance. As the temperature

increases and approaches the PIT, the emulsion will become more viscous and may

appear translucent or gel-like. This indicates the inversion from an O/W to a W/O

emulsion.

Continue heating to a temperature approximately 5-10°C above the PIT (e.g., 80°C).

Cooling and Nanoemulsion Formation:

Once the target temperature is reached, rapidly cool the mixture by transferring the vessel

to a cooling bath (e.g., an ice-water bath) while maintaining stirring.

The rapid cooling through the PIT will cause the emulsion to revert to an O/W structure,

trapping the oil in very fine droplets.
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Characterization:

Allow the nanoemulsion to return to room temperature.

Analyze the droplet size, PDI, and zeta potential using DLS.

Assess the long-term stability of the formulation.

Phase Inversion Process
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(e.g., 80°C)

Stirring

Rapid Cooling
(e.g., Ice Bath)

Phase Inversion
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Low-Energy (PIT) Nanoemulsion Workflow

Concluding Remarks
Ethoxylated methyl glucoside dioleate is a highly effective and versatile emulsifier for the

development of nanoemulsions. The choice between high-energy and low-energy methods will

depend on the specific application, the scale of production, and the sensitivity of the active
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ingredient to heat and shear forces. The provided protocols and parameters serve as a

foundational guide for formulation development. It is imperative that researchers conduct

thorough optimization and characterization to achieve nanoemulsions with the desired

properties for their intended use in drug delivery and other scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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